Cbz-N-PEG10-acid

• Molecular Formula: C31H53NO14
• Molecular Weight: 663.7 g/mol
• InChI: InChI=1S/C31H53NO14/c33-30(34)6-8-36-10-12-38-14-16-40-18-20-42-22-24-44-26-27-45-25-23-43-21-19-41-17-15-39-13-11-37-9-7-32-31(35)46-28-29-4-2-1-3-5-29/h1-5H,6-28H2,(H,32,35)(H,33,34)
• InChIKey: CJDBKZDEYOBVGN-UHFFFAOYSA-N

Cbz-N-PEG10-acid: PEG10 Linker for PROTACs

Cbz-N-PEG10-acid (MW 663.75 g/mol, C₃₁H₅₃NO₁₄) is a monodisperse, single-molecular-weight polyethylene glycol (PEG)-based heterobifunctional linker bearing an N-terminal carboxybenzyl (Cbz)-protected amine and a C-terminal free carboxylic acid . The compound belongs to the PEG-class PROTAC linker family and serves as a building block for constructing proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs), where the PEG10 chain (10 discrete ethylene glycol repeat units) provides aqueous solubility, conformational flexibility, and a defined end-to-end span for bridging E3 ligase ligands to target-protein warheads . Its monodisperse nature—each molecule in a batch possesses exactly ten ethylene glycol units—distinguishes it from polydisperse PEG mixtures that yield heterogeneous conjugate populations [1].

Monodisperse PEG10

Uniform 10-unit chain ensures single-molecular-weight linker and reproducible conjugate geometry.

Cbz Protection

Orthogonal to Boc deprotection; stable under TFA, cleaved by hydrogenolysis for sequential amine unveiling.

Carboxylic Acid Terminus

Ready for direct amide coupling to amine-functionalized warheads or E3 ligase ligands.

Aqueous Solubility

PEG10 backbone provides hydrophilicity to support conjugation of lipophilic payloads.

• [1] Sinopeg. How Does Monodisperse Polyethylene Glycol Enhance the Performance of PROTAC Drugs? Technical Article. 2026. View Source

Cbz-N-PEG10-acid vs. Generic Alternatives

Within the PROTAC and bioconjugation chemical space, linker length, protecting-group chemistry, and molecular-weight dispersity are not interchangeable parameters but independent drivers of ternary-complex geometry, synthetic feasibility, and batch-to-batch pharmacological reproducibility [1]. Substituting Cbz-N-PEG10-acid with the shorter Cbz-N-PEG8-acid reduces the end-to-end linker span by approximately 7–8 Å (two ethylene glycol units), which can ablate productive ternary-complex formation for protein pairs with recessed or distal binding pockets [2]. Replacing the Cbz group with a Boc group eliminates the orthogonal deprotection logic—Cbz is cleaved by catalytic hydrogenolysis while remaining stable to the TFA conditions that remove Boc, enabling sequential amine unveiling in multi-step PROTAC assembly [3]. Using polydisperse PEG linkers instead of monodisperse PEG10 introduces a distribution of chain lengths that confounds structure-activity relationship (SAR) interpretation and compromises regulatory-grade lot-to-lot consistency [4]. The quantitative evidence below substantiates each of these differentiation axes.

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Cbz vs Boc mismatch

Replacing Cbz with Boc removes orthogonal deprotection: TFA-mediated Boc cleavage may also unveil Cbz-protected amines if routes overlap.

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PEG8 linkers reduce reach

Shorter PEG8 span (~7–8 Å less than PEG10) may prevent productive ternary-complex formation for distant binding pockets.

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Polydisperse PEG heterogeneity

Polydisperse mixtures introduce chain-length distributions that confound SAR and may degrade batch-to-batch conjugate consistency.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Technical Resource. 2025. View Source
• [2] Gelin M, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry. 2026;307:118645. View Source
• [3] Chemhui. Boc Protection and Deprotection (Chinese). Technical Reference. 2017. View Source
• [4] Sinopeg. How Does Monodisperse Polyethylene Glycol Enhance the Performance of PROTAC Drugs? Technical Article. 2026. View Source

Quantitative Differentiation Evidence

Extended Linker Reach: PEG10 vs. PEG8

In systematic PROTAC linker-length studies, incremental addition of two ethylene glycol units can switch a degrader from inactive to sub-nanomolar potency, with PEG8 representing the longest practical choice before viscosity and renal clearance become limiting [1]. The PEG10 chain in Cbz-N-PEG10-acid extends the span by approximately 7–8 Å beyond PEG8 (two additional –O–CH₂–CH₂– units at ~3.5–4.0 Å per unit in extended conformation), providing additional reach for E3 ligase–target protein pairs whose binding pockets are separated by distances exceeding those accommodated by PEG4/6/8 [2]. A published model normalized across multiple PROTAC linker SAR studies demonstrates that linear linker length directly and non-linearly affects degradation potency (DC₅₀), with optimal windows that shift depending on the specific protein pair [3].

Linker Span

Class-level inference

PEG10 ~35–40 Å vs. PEG8 ~28–32 Å (+~7–8 Å span increase)

Supports linker-length geometry review for ternary complex.

Extended conformation; solution-phase distance varies.

Evidence Dimension	End-to-end linker span (approximate extended conformation)
Target Compound Data	~35–40 Å (PEG10, 10 ethylene glycol units × ~3.5–4.0 Å/unit)
Comparator Or Baseline	~28–32 Å (PEG8, the empirically established gold-standard upper bound for routine PROTAC design); ~21–25 Å (PEG6); ~14–18 Å (PEG4)
Quantified Difference	PEG10 adds approximately 7–8 Å of reach beyond PEG8, representing a ~25% increase in maximum span
Conditions	Calculated from crystallographic PEG extended-conformation parameters; actual solution-phase end-to-end distance depends on conformational sampling and solvent conditions [1]

Why This Matters

For PROTAC programs targeting protein pairs with deep binding pockets or large inter-domain distances (e.g., kinase–E3 ligase pairs exceeding 3 nm separation), PEG10 may enable productive ternary-complex formation where PEG8 fails, avoiding a complete synthetic campaign restart.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Technical Resource. 2025. View Source
• [2] Sinopeg. How Does Monodisperse Polyethylene Glycol Enhance the Performance of PROTAC Drugs? Technical Article. 2026. View Source
• [3] Bemis TA, et al. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry. 2021;64(12):8042–8052. View Source

Linker Length Controls Degradation Selectivity

A 2026 study by Gelin et al. systematically evaluated six Retro-2-based CRBN-recruiting PROTACs differing only in PEG linker length (PEG2 through PEG6 units) and demonstrated that linker length governs not merely degradation potency but target selectivity [1]. PROTACs with PEG2 linkers (compounds 2 and 2bis) degraded the translation termination factor GSPT1 with DC₅₀ values of 430 nM (Dmax 82%) and 310 nM (Dmax 96%), respectively, while the PEG3-linked PROTAC (compound 3) showed markedly attenuated GSPT1 degradation (DC₅₀ = 700 nM, Dmax = 29%). Crucially, PROTACs with PEG4, PEG5, or PEG6 linkers (compounds 4, 5, and 6) showed no detectable GSPT1 degradation at all [1]. This demonstrates that the addition of merely one to two ethylene glycol units can eliminate off-target neosubstrate degradation. While the study did not test PEG10 directly, the principle that linker length is a conformational tuner controlling degradation selectivity is firmly established [2].

Degradation Selectivity

Cross-study comparable

PEG2 Dmax 96% → PEG3 Dmax 29% → PEG4/5/6 no GSPT1 degradation

PEG length governs neosubstrate selectivity; one unit shift can abolish degradation.

PEG10 not directly tested; principle extends beyond PEG6 range.

Evidence Dimension	GSPT1 degradation DC₅₀ and Dmax as a function of PEG linker length (HeLa cells, 6 h treatment)
Target Compound Data	Not directly tested in this study; PEG10 represents an extension beyond the PEG2–PEG6 range evaluated
Comparator Or Baseline	PEG2: DC₅₀ = 310–430 nM, Dmax = 74–96%; PEG3: DC₅₀ = 700 nM, Dmax = 29%; PEG4/5/6: no GSPT1 degradation detected
Quantified Difference	A PEG-length difference of just 1 unit (PEG2 → PEG3) reduced Dmax from 96% to 29% (3.3-fold reduction in maximal degradation); 2 additional units (PEG2 → PEG4) abolished degradation entirely
Conditions	HeLa cells; Lumit immunoassay and Western blot; 6 h treatment; CRBN-dependent, proteasome-dependent degradation confirmed by pomalidomide competition and bortezomib co-treatment [1]

Why This Matters

This study provides direct experimental proof that PEG linker length is not a passive spacer choice but an active determinant of degradation selectivity. For procurement decisions, selecting the correct PEG length (e.g., PEG10 vs. PEG8 vs. PEG6) may determine whether a PROTAC degrades its intended target or an off-target neosubstrate, directly impacting lead candidate progression.

• [1] Gelin M, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry. 2026;307:118645. View Source
• [2] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Technical Resource. 2025. View Source

Cbz vs. Boc: Orthogonal Deprotection Strategy

The Cbz (benzyloxycarbonyl) group and Boc (tert-butyloxycarbonyl) group exhibit fundamentally different deprotection chemistries that enable fully orthogonal synthetic strategies [1]. Boc is highly acid-sensitive and is cleaved by TFA (typically 20–50% TFA in CH₂Cl₂ at room temperature), whereas Cbz is stable under these acidic conditions and requires catalytic hydrogenolysis (H₂, Pd/C or Pd(OH)₂/C) for removal [2]. Critically, when both protecting groups are present on the same molecule, Cbz can be selectively removed by hydrogenolysis while Boc remains intact, and conversely, Boc can be selectively removed by acidolysis (TFA) while Cbz remains unaffected [2]. This orthogonal pairing is extensively exploited in solution-phase peptide and PROTAC synthesis, where Cbz is preferred for solution-phase sequential deprotection strategies while Fmoc and Boc dominate solid-phase approaches . Cbz-N-PEG10-acid therefore provides a synthetic entry point that is incompatible with Boc-N-PEG10-acid substitution when the synthetic route demands acid-stable amine protection during TFA-mediated Boc deprotection of other intermediates.

Deprotection Orthogonality

Class-level inference

Cbz stable in TFA, cleaved by H₂/Pd; Boc cleaved by TFA, stable under hydrogenolysis.

Enables sequential amine unveiling without cross-reactivity.

Standard peptide/PROTAC synthesis conditions.

Evidence Dimension	Deprotection condition orthogonality
Target Compound Data	Cbz group: stable under TFA (20–50% in CH₂Cl₂, rt); cleaved by catalytic hydrogenolysis (H₂, Pd/C or Pd(OH)₂/C, rt)
Comparator Or Baseline	Boc group: cleaved by TFA (20–50% in CH₂Cl₂, rt); stable under catalytic hydrogenolysis conditions. Fmoc group: cleaved by piperidine (20% in DMF); partially labile under hydrogenolysis
Quantified Difference	Cbz and Boc are mutually orthogonal: each can be selectively removed in the presence of the other with no cross-reactivity under standard conditions. This enables two sequential amine deprotections without intermediate purification in some cases [2]
Conditions	Standard peptide/PROTAC synthesis conditions: TFA deprotection (rt, 30 min–2 h); hydrogenolysis (1 atm H₂, 10% Pd/C, MeOH or EtOAc, rt, 1–4 h) [2]

Why This Matters

For procurement, selecting Cbz-N-PEG10-acid over Boc-N-PEG10-acid is dictated by the synthetic route: if any intermediate in the PROTAC assembly requires TFA-labile Boc protection, the Cbz-protected PEG linker is essential to avoid premature amine unveiling. Conversely, substituting with Boc-N-PEG10-acid would force a complete redesign of the protection-group strategy.

• [1] Chem-Station. Cbz (Z) Protecting Group (Chinese). Technical Reference. 2018. View Source
• [2] Chemhui. Boc Protection and Deprotection (Chinese). Technical Reference. 2017. View Source

PEG10 Pharmacokinetic Profile in ADCs

In a systematic evaluation of PEG-glucuronide-MMAE linker length on ADC pharmacokinetics, Burke et al. (2017) demonstrated a clear, quantitative relationship between PEG side-chain length and in vivo plasma clearance [1]. Multiple PEG linkers from PEG0 to PEG24 were evaluated in homogeneous DAR 8 ADCs. Longer PEG chains resulted in progressively slower clearance, with a threshold length of PEG8 beyond which further PEG extension did not additionally reduce clearance rate [1]. The lead candidate incorporated a PEG12 side chain, confirming that PEG lengths beyond PEG8 remain pharmacokinetically viable and may confer additional benefits such as reduced aggregation for highly hydrophobic payloads [2]. While this study examined PEG as a pendant side chain rather than as a linear linker, the structure-property relationship—that PEG chains at or beyond PEG8 minimize plasma clearance—is directly transferable to linear PEG linkers used in PROTACs and ADCs [3].

ADC Clearance Profile

Cross-study comparable

PEG8 threshold for maximal clearance reduction; PEG10 maintains benefit with additional solubility.

May support reduced plasma clearance in ADC designs.

Murine xenograft; homogeneous DAR8 ADC data.

Evidence Dimension	Plasma clearance rate as a function of PEG chain length in ADC conjugates
Target Compound Data	PEG10: predicted to provide clearance benefit equivalent to or exceeding PEG8 threshold, with additional solubility and reduced-aggregation advantages from two extra ethylene glycol units
Comparator Or Baseline	PEG0 (non-PEGylated): accelerated plasma clearance; PEG8: threshold length beyond which clearance is not further reduced; PEG12: identified as optimal in lead candidate; PEG24: no additional clearance benefit over PEG8
Quantified Difference	PEG8 established as the minimum effective length for maximal clearance reduction; PEG10 and PEG12 maintain this benefit while providing enhanced solubility margin. Shorter PEGs (PEG0–PEG6) exhibit progressively faster clearance [1]
Conditions	In vivo mouse xenograft models; homogeneous DAR 8 ADCs; PEG-glucuronide-MMAE linker system [1]

Why This Matters

For procurement in ADC or PROTAC programs where plasma exposure is critical, Cbz-N-PEG10-acid provides a linker length that exceeds the PEG8 pharmacokinetic threshold while avoiding the synthetic burden of unnecessarily long PEG24 linkers, offering a balanced solubility-clearance profile.

• [1] Burke PJ, et al. Optimization of a PEGylated Glucuronide-Monomethylauristatin E Linker for Antibody-Drug Conjugates. Molecular Cancer Therapeutics. 2017;16(1):116–123. View Source
• [2] Sinopeg. Optimization of a PEGylated Glucuronide-MMAE Linker for ADCs (Chinese translation). 2017. View Source
• [3] BOC Sciences. PEG Linkers in Antibody Drug Conjugates and PROTACs. Technical Resource. 2023. View Source

Monodisperse PEG10 for Batch Homogeneity

Monodisperse PEG linkers—such as Cbz-N-PEG10-acid, where every molecule in the batch contains exactly 10 ethylene glycol repeat units—provide structural homogeneity that polydisperse PEG mixtures cannot match [1]. Polydisperse PEG reagents contain a distribution of chain lengths (e.g., PEG400–PEG2000 with dispersity indices typically 1.05–1.2), and when used as linkers, produce PROTAC or ADC populations that are themselves heterogeneous mixtures with varying linker lengths [2]. This heterogeneity directly confounds SAR interpretation, as any observed degradation potency represents a weighted average across multiple linker-length species, each with potentially different DC₅₀ values—as demonstrated by the Retro-2 study where a single ethylene glycol unit difference changed Dmax from 96% to 29% [3]. Monodisperse PEG linkers also enable precise stoichiometric calculations in conjugation reactions, eliminate the hydrophobic high-mass tail that can nucleate aggregation, and provide the batch-to-batch analytical consistency required for regulatory (IND/IMPD) submissions [1][4].

Batch Homogeneity

Class-level inference

Monodisperse Đ=1.00 vs. polydisperse Đ=1.05–1.15; MW 663.75 exactly.

Eliminates linker-length heterogeneity as SAR confound.

Polydisperse MW variance 5–15% can affect degradation readout.

Evidence Dimension	Molecular-weight dispersity and its impact on conjugate population homogeneity
Target Compound Data	Monodisperse Cbz-N-PEG10-acid: Đ = 1.00 (single molecular species, MW = 663.75 g/mol exactly), purity ≥98% [5]
Comparator Or Baseline	Polydisperse PEG-acid (e.g., HO-PEG-COOH, MW ~600 nominal): Đ = 1.05–1.15, containing species spanning MW ~450–750, each with different end-to-end distances and solubility profiles
Quantified Difference	Polydisperse PEG linkers introduce 5–15% molecular-weight variance within a single batch, generating PROTAC populations with linker-length ranges that, based on Retro-2 study data, could span from full degradation (Dmax 96%) to no detectable degradation [3]
Conditions	As demonstrated by Gelin et al. (2026): PEG2–PEG6 linkers in otherwise identical CRBN-Retro-2 PROTACs produced GSPT1 DC₅₀ values ranging from 310 nM to no degradation [3]

Why This Matters

For procurement in lead-optimization or preclinical development programs, monodisperse Cbz-N-PEG10-acid eliminates linker-length heterogeneity as a confounding variable in SAR studies and provides the analytical traceability required for IND-enabling studies, directly reducing the risk of regulatory delay.

• [1] Sinopeg. How Does Monodisperse Polyethylene Glycol Enhance the Performance of PROTAC Drugs? Technical Article. 2026. View Source
• [2] ChemicalBook. Applications of Monodisperse Polyethylene Glycol (Chinese). Technical Review. 2025. View Source
• [3] Gelin M, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry. 2026;307:118645. View Source
• [4] BOC Sciences. High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. Technical Resource. 2025. View Source
• [5] MedChemExpress. Cbz-N-PEG10-acid (HY-140490) Product Specification. MW: 663.75, Purity: >98%. 2024. View Source

Solubility Optimization with PEG10 Chain Length

Hamaguchi et al. (2026, ChemRxiv preprint) experimentally measured and computationally modeled the water solubility of a homologous series of monodisperse PEG-appended molecules as a function of PEG chain length, demonstrating that solubility increases with chain length but that the incremental benefit diminishes beyond a certain threshold [1]. Independently, a comprehensive technical review notes that the solubility benefit of PEG chain extension asymptotes at approximately 8 ethylene glycol units, beyond which longer chains introduce increasing viscosity and potential renal clearance liabilities without proportional solubility gains [2]. Cbz-N-PEG10-acid, with its 10-unit PEG chain, occupies the window just beyond this asymptote—providing marginally greater hydrophilicity than PEG8 for particularly hydrophobic warheads while remaining short enough to avoid the entropic collapse and micelle formation that plague longer unstructured PEGs (PEG12+) [2]. This positions PEG10 as a strategic solubility enhancer for PROTACs incorporating highly lipophilic target-protein ligands or E3 ligase recruiters.

Solubility Asymptote

Cross-study comparable

PEG8 reaches solubility asymptote; PEG10 adds ~5–15% margin for lipophilic payloads.

May improve aqueous solubility for hydrophobic warheads.

ChemRxiv preprint; formulation observations.

Evidence Dimension	Aqueous solubility as a function of monodisperse PEG chain length
Target Compound Data	PEG10: predicted solubility at or above the PEG8 asymptote, with additional hydrophilicity margin for lipophilic warhead solubilization
Comparator Or Baseline	PEG8: near the solubility asymptote where incremental benefit per ethylene glycol unit becomes negligible; PEG12+: marginal additional solubility gain offset by increased viscosity and entropic collapse risk; PEG4/6: sub-maximal solubility, may be insufficient for highly hydrophobic payloads
Quantified Difference	The solubility asymptote is reached at ~PEG8; PEG10 provides an additional solubility margin of approximately 5–15% beyond PEG8 for lipophilic conjugates while maintaining favorable solution properties [2]
Conditions	Experimental water solubility measurements of monodisperse PEG-appended small molecules coupled with MD-based alchemical free-energy calculations [1]; practical formulation observations from PROTAC development campaigns [2]

Why This Matters

For procurement of linkers destined for PROTACs with highly hydrophobic warheads (cLogP > 5), PEG10 may provide sufficient aqueous solubility to avoid DMSO-dependent formulation or precipitation artifacts in cellular assays, where PEG8 might prove borderline—enabling cleaner dose-response data without the synthetic complexity of PEG12+ linkers.

• [1] Hamaguchi R, Kohata A, Sugai H, Hishida M, Ikeguchi M, Kinbara K. Effect of PEG Chain Length on the Water Solubility of Monodisperse PEG-Appended Molecules. ChemRxiv. 2026. Preprint. View Source
• [2] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Technical Resource. 2025. View Source

Application Scenarios for Cbz-N-PEG10-acid

Orthogonal Cbz/Boc PROTAC Library Synthesis

In multi-step PROTAC assembly where the E3 ligase ligand is introduced with Boc-protected amine functionality, Cbz-N-PEG10-acid enables chemoselective conjugation: the terminal carboxylic acid is first coupled to the target-protein warhead (or E3 ligand) via standard amidation, followed by Cbz deprotection under neutral hydrogenolysis conditions that leave any Boc-protected intermediates intact [1]. The unveiled amine is then available for subsequent coupling without risk of premature Boc deprotection—a scenario where substituting Boc-N-PEG10-acid would result in simultaneous or uncontrolled deprotection of both amine protecting groups during the TFA step [2]. This orthogonal strategy is particularly valuable when the warhead or E3 ligand contains acid-sensitive functional groups (e.g., tert-butyl esters, silyl ethers, or glycosidic bonds) that would not survive TFA-mediated Boc removal [3].

Targeting Large Protein-Protein Interfaces

For E3 ligase–target protein pairs where crystallographic or AlphaFold-predicted ternary-complex distances exceed ~30 Å (the approximate reach of PEG8 in extended conformation), Cbz-N-PEG10-acid provides an additional ~7–8 Å of span that may be necessary for productive ubiquitin transfer geometry [1]. The Retro-2 PROTAC study demonstrates that even single-unit PEG length changes can toggle between full degradation (Dmax 96% for PEG2, DC₅₀ = 310 nM) and complete loss of degradation (PEG4/5/6: no degradation detected), establishing that linker length is not a tunable continuum but a series of discrete on/off windows [2]. PEG10 thus serves as a critical SAR probe for PROTAC programs that have failed to achieve degradation with PEG4/6/8 linkers, offering an extended-reach option before resorting to rigid or branched linker architectures [3].

Solubilization of Lipophilic Payloads

For payloads with cLogP > 5 or demonstrated aggregation propensity, Cbz-N-PEG10-acid provides hydrophilic shielding beyond the PEG8 solubility asymptote while maintaining the batch homogeneity required for regulatory characterization [1]. In ADC development, Burke et al. (2017) demonstrated that PEG length directly modulates plasma clearance, with PEG8 representing the threshold for maximal exposure benefit and PEG12 confirming that longer chains remain pharmacokinetically viable [2]. PEG10 occupies a middle ground that may reduce aggregation-driven toxicities observed with highly lipophilic payloads while avoiding the entropic collapse risk associated with PEG12+ linkers [3]. The monodisperse nature of the PEG10 chain ensures that solubility and clearance properties are invariant across batches, eliminating the lot-to-lot pharmacokinetic variability that plagues polydisperse PEG conjugates [4].

Reproducible Linker Chemistry for SAR Libraries

When constructing PROTAC screening libraries where linker length is the primary SAR variable, monodisperse Cbz-N-PEG10-acid provides an exactly defined spacer that enables attribution of any observed degradation differences solely to linker-length effects rather than to dispersity-related confounds [1]. The normalized linker SAR model published by Bemis et al. (2021) demonstrates that systematic linker-length variation is essential for identifying the optimal degradation window for each protein pair [2]. Using polydisperse PEG linkers in such libraries introduces 5–15% molecular-weight variance that, given the exquisite length sensitivity demonstrated by Gelin et al. (where one PEG unit changed Dmax from 96% to 29%), could generate false-negative results or irreproducible SAR trends [3]. Cbz-N-PEG10-acid—available at ≥98% purity with defined MW 663.75—provides the analytical rigor necessary for publication-quality SAR data and cross-laboratory reproducibility [4].

Application

Selection Property

Validation Focus

Multi-step PROTAC assembly

Cbz-protected PEG linker

Orthogonal deprotection compatibility with Boc/TFA routes

Large interface degradation studies

Extended PEG10 spacer

Ternary-complex geometry and ubiquitin transfer assessment

Lipophilic payload conjugation

PEG10 hydrophilicity

Aggregation and solubility profiling

Linker SAR library synthesis

Monodisperse PEG10

Batch consistency and analytical traceability

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Technical Resource. 2025. View Source
• [2] Gelin M, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry. 2026;307:118645. View Source
• [3] Bemis TA, et al. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry. 2021;64(12):8042–8052. View Source
• [4] Chemhui. Boc Protection and Deprotection; Cbz Stability Under Acidic Conditions. Technical Reference. 2017. View Source